Cas no 1936329-28-0 (7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine)

• Product Name: 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
• CAS No: 1936329-28-0
• MF: C₇H₇BrClN₃
• MW: 248.507579088211
• CID: 4827736
• Update Time: 2025-11-01

7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine

• Inchi： 1S/C7H7BrClN3/c8-4-3-5-7(12-6(4)9)11-2-1-10-5/h3,10H,1-2H2,(H,11,12)
• InChI Key： AKFAYHHXCAZRDH-UHFFFAOYSA-N
• SMILES： BrC1C(=NC2=C(C=1)NCCN2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 2.6
• Topological Polar Surface Area: 37

Additional information on 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine

Professional Introduction to 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine (CAS No. 1936329-28-0)

7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number CAS No. 1936329-28-0, belongs to the tetrahydropyrido[2,3-b]pyrazine class, which is known for its potential applications in the development of bioactive molecules. The presence of both bromo and chloro substituents on the pyrazine ring enhances its reactivity and makes it a valuable scaffold for medicinal chemists.

The structural framework of 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine consists of a fused bicyclic system containing a pyridine and a pyrazine ring. This configuration is reminiscent of several biologically active compounds that have been investigated for their potential therapeutic effects. The bromo and chloro atoms serve as key functional groups that can be further modified through various chemical reactions, allowing for the synthesis of a diverse array of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential applications in drug discovery. Among these compounds, tetrahydropyrido[2,3-b]pyrazines have emerged as promising scaffolds due to their ability to interact with multiple biological targets. The specific substitution pattern in 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine makes it an attractive candidate for further exploration in this field.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new pharmaceuticals. The bromo and chloro substituents can be selectively removed or modified through various synthetic pathways, enabling the creation of derivatives with enhanced binding affinity and selectivity towards specific biological targets. This flexibility has made 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine a subject of intense interest among researchers working on the discovery of new drugs.

The pharmacological properties of this compound have been extensively studied in recent years. Initial investigations have suggested that it may exhibit potent activity against various diseases by interacting with key biological pathways. For instance, studies have shown that derivatives of tetrahydropyrido[2,3-b]pyrazines can modulate the activity of enzymes and receptors involved in inflammation and pain signaling. This has led to speculation that 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine could be a valuable starting point for the development of new therapeutic agents.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The ability to modify its structure allows researchers to study the effects of different substitution patterns on biological activity. This approach has provided valuable insights into the relationship between molecular structure and biological function.

The synthesis of 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine involves several key steps that highlight the expertise required in organic chemistry. The process typically begins with the formation of the tetrahydropyrido[2,3-b]pyrazine core through cyclization reactions. Subsequent steps involve the introduction of bromo and chloro substituents at specific positions on the ring system. These reactions require careful optimization to ensure high yield and purity.

The availability of high-quality starting materials is crucial for the successful synthesis of this compound. Researchers often rely on specialized suppliers who provide pure and well-characterized intermediates necessary for these complex synthetic routes. The precision required in these reactions underscores the importance of collaboration between synthetic chemists and pharmaceutical researchers.

The analytical characterization of 7-Bromo-6-chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine is another critical aspect that ensures its suitability for further research applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to confirm its identity and purity. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required standards for subsequent studies.

The future prospects for this compound are promising as more research unfolds. Ongoing studies aim to explore its potential applications in drug development by synthesizing and testing various derivatives. The flexibility offered by its structural framework makes it an ideal candidate for generating novel bioactive molecules with improved pharmacological properties.

In conclusion，7-Bromo-6-chloro-1，2，3，4-tetrahydropyrido[2，3-b]pyrazine(CAS No．1936329—28—0) is a highly intriguing compound with significant potential in pharmaceutical research．Its unique structural features，combined with its reactivity，make it a valuable scaffold for developing new drugs．As more research emerges，the full therapeutic potential of this compound is expected to become increasingly clear，leading to new opportunities in medicine and drug discovery．